Cas no 90-21-1 (4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid)

• Product Name: 4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid
• CAS No: 90-21-1
• MF: C₁₀H₇ClO₇S₂
• MW: 338.741379976273
• MDL: MFCD30744849
• CID: 807595
• PubChem ID: 66653
• Update Time: 2025-04-19

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-chloro-5-hydroxy-
• 4-chloro-5-hydroxynaphthalene-2,7-disulfonic acid
• 4-chloro-5-hydroxynaphthalene-2,7-disulphonic acid
• 2,7-Naphthalenedisulfonicacid,4-chloro-5-hydroxy
• 4-Chlor-5-hydroxy-naphthalin-2,7-disulfonsaeure
• 4-chloro-5-hydroxy-naphthalene-2,7-disulfonic acid
• EINECS 201-976-2
• LS-11509
• AKOS032954357
• NS00039354
• DTXSID50237980
• MFCD30744849
• 90-21-1
• SCHEMBL4809088
• 4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid

• MDL： MFCD30744849
• Inchi： 1S/C10H7ClO7S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,12H,(H,13,14,15)(H,16,17,18)
• InChI Key： PGAVDCUYQQGYAK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C=C(C=21)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 337.93200
• Monoisotopic Mass: 337.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9

Experimental Properties

• Color/Form: NA
• Density: 1.887
• Flash Point: 227.8±25.9 °C
• Refractive Index: 1.726
• PSA: 145.73000
• LogP: 3.85380

4-Chloro-5-hydroxynaphthalene-2,7-disulfonic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates